Cas no 333743-96-7 (2-amino-3-methoxypropan-1-ol hydrochloride)

• Product Name: 2-amino-3-methoxypropan-1-ol hydrochloride
• CAS No: 333743-96-7
• MF: C₄H₁₂ClNO₂
• MW: 141.596580505371
• MDL: MFCD28125204
• CID: 3208036
• PubChem ID: 72996010
• Update Time: 2025-11-03

2-amino-3-methoxypropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-PROPANOL, 2-AMINO-3-METHOXY-, HYDROCHLORIDE
• 1-Propanol,2-amino-3-methoxy-,hydrochloride
• 2-amino-3-methoxypropan-1-ol hydrochloride
• 2-AMINO-3-METHOXYPROPAN-1-OL HCL
• EN300-191927
• 2-amino-3-methoxypropan-1-olhydrochloride
• MFCD28125204
• F8888-1239
• Z1945984156
• AKOS026742793
• 333743-96-7
• (R)-2-Amino-3-methoxypropan-1-ol hydrochloride
• 253443-56-0
• 2-amino-3-methoxypropan-1-ol;hydrochloride
• (+/-)-2-amino-3-methoxy-1-propanol hydrochloride
• SCHEMBL6081448
• AS-43540
• NIPVWKZBILGKCT-UHFFFAOYSA-N
• SB47359
• CS-0106469
• (S)-2-Amino-3-methoxypropan-1-ol hydrochloride
• INA74396
• 821-152-1
• YFA27894

• MDL： MFCD28125204
• Inchi： 1S/C4H11NO2.ClH/c1-7-3-4(5)2-6;/h4,6H,2-3,5H2,1H3;1H
• InChI Key： NIPVWKZBILGKCT-UHFFFAOYSA-N
• SMILES： Cl.O(C)CC(CO)N

Computed Properties

• Exact Mass: 141.0556563g/mol
• Monoisotopic Mass: 141.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 40.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-3-methoxypropan-1-ol hydrochloride

Introduction to 2-amino-3-methoxypropan-1-ol hydrochloride (CAS No. 333743-96-7)

2-amino-3-methoxypropan-1-ol hydrochloride, identified by the Chemical Abstracts Service registry number 333743-96-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This zwitterionic derivative, featuring both amino and hydroxyl functional groups along with a methoxy substituent, exhibits versatile reactivity that makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural motif of 2-amino-3-methoxypropan-1-ol hydrochloride positions it as a building block for peptidomimetics, enzyme inhibitors, and other bioactive scaffolds. Its ability to participate in hydrogen bonding and form stable complexes with biological targets underscores its potential utility in drug design. Recent advancements in computational chemistry have further highlighted its role as a key precursor in the rational design of small-molecule inhibitors targeting various disease pathways.

In the realm of medicinal chemistry, the hydrochloride salt form of this compound enhances its solubility and stability, making it more amenable to formulation into pharmaceutical products. The presence of the hydrochloride counterion not only improves solubility but also ensures consistent pharmacokinetic properties, which are critical for drug efficacy and safety. This has prompted researchers to explore its applications in oral and injectable formulations, where controlled release and bioavailability are paramount.

Recent studies have demonstrated the compound's utility in the synthesis of protease inhibitors, which are widely used to treat conditions such as HIV/AIDS and cancer. The amino group at the 2-position provides a nucleophilic site for covalent bond formation, while the methoxy group at the 3-position influences electronic properties and steric interactions. These features make it an ideal candidate for derivatization into molecules with enhanced binding affinity and selectivity.

The 3-methoxypropan-1-ol backbone of 2-amino-3-methoxypropan-1-ol hydrochloride is particularly noteworthy for its role in modulating biological activity. Methoxy-substituted alcohols are known to exhibit favorable pharmacokinetic profiles due to their metabolic stability and reduced toxicity. This has led to increased interest in its incorporation into drug candidates targeting neurological disorders, where precise modulation of bioactivity is essential.

From a synthetic chemistry perspective, 2-amino-3-methoxypropan-1-ol hydrochloride serves as a versatile intermediate in multi-step reactions. Its reactivity allows for facile introduction of additional functional groups, enabling the construction of complex molecular architectures. For instance, palladium-catalyzed cross-coupling reactions can be employed to append aryl or heteroaryl groups, expanding its utility in generating libraries of bioactive compounds.

The pharmaceutical industry has taken note of these properties, leading to several patents and clinical trials exploring derivatives of this compound. In particular, modifications aimed at enhancing binding affinity to target proteins have shown promise in preclinical studies. The ability to fine-tune structure-activity relationships (SAR) using 2-amino-3-methoxypropan-1-ol hydrochloride as a scaffold has opened new avenues for drug discovery.

Environmental considerations also play a role in the development and application of this compound. Efforts have been made to optimize synthetic routes toward greener methodologies, reducing waste and improving atom economy. Such sustainable approaches align with global trends toward environmentally responsible pharmaceutical manufacturing.

Future research directions may focus on exploring its applications in regenerative medicine and tissue engineering. The structural features of 2-amino-3-methoxypropan-1-ol hydrochloride could be leveraged to develop biomaterials that promote cell adhesion and differentiation, contributing to advancements in wound healing and organ regeneration.

In summary, 2-amino-3-methoxypropan-1-ol hydrochloride (CAS No. 333743-96-7) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural attributes, combined with recent advancements in synthetic methodologies and computational modeling, position it as a cornerstone intermediate for designing next-generation therapeutics.